Cas no 259794-53-1 (tert-Butyl 3-Amino-2,2-dimethylpropanoate)

tert-Butyl 3-Amino-2,2-dimethylpropanoate is a sterically hindered ester derivative featuring both an amino group and a tert-butyl ester functionality. This compound is characterized by its unique molecular structure, which combines a β-amino acid scaffold with geminal dimethyl substitution at the α-position, enhancing its stability against nucleophilic attack. The tert-butyl ester group provides excellent protection for the carboxylic acid moiety, making it particularly valuable in peptide synthesis and medicinal chemistry applications where selective deprotection is required. Its structural features contribute to improved solubility in organic solvents compared to unprotected amino acids. The compound serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of peptidomimetics and constrained analogs. The presence of both amino and ester functionalities in a single molecule allows for sequential modification, offering synthetic flexibility in multi-step organic transformations.

tert-Butyl 3-Amino-2,2-dimethylpropanoate structure

259794-53-1 structure

Product Name:tert-Butyl 3-Amino-2,2-dimethylpropanoate

CAS No:259794-53-1

MF:C₉H₁₉NO₂

MW:173.25266289711

MDL:MFCD20719039

CID:3166446

PubChem ID:15430260

Update Time:2025-07-02

tert-Butyl 3-Amino-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-amino-2,2-dimethylpropanoate
- 3-Amino-2,2-dimethyl-propionic acid tert-butyl ester
- MPMSYSWHOWKMSF-UHFFFAOYSA-N
- BS-53265
- MFCD20719039
- t-Butyl 3-amino-2,2-dimethylpropanoate
- DB-189199
- tert-butyl3-amino-2,2-dimethylpropanoate
- 259794-53-1
- SCHEMBL12503127
- EN300-150734
- AKOS017529932
- SY121207
- E78722
- tert-Butyl 3-Amino-2,2-dimethylpropanoate
- MDL： MFCD20719039
- Inchi： 1S/C9H19NO2/c1-8(2,3)12-7(11)9(4,5)6-10/h6,10H2,1-5H3
- InChI Key： MPMSYSWHOWKMSF-UHFFFAOYSA-N
- SMILES： O(C(C(C)(C)CN)=O)C(C)(C)C

Computed Properties

Exact Mass: 173.141578849g/mol
Monoisotopic Mass: 173.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.3Å²

tert-Butyl 3-Amino-2,2-dimethylpropanoate Pricemore >>

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Chemenu	CM221057-1g	tert-Butyl 3-amino-2,2-dimethylpropanoate	259794-53-1	95%	1g	$468	2021-06-09
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